Cas no 902253-47-8 (3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide)

• Product Name: 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide
• CAS No: 902253-47-8
• MF: C₁₈H₁₆ClN₃O₆S
• MW: 437.854142189026
• CID: 5425655
• Update Time: 2025-10-28

3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(acetylsulfamoyl)phenyl]-3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)propanamide
• 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide

• Inchi： 1S/C18H16ClN3O6S/c1-11(23)21-29(26,27)14-5-3-13(4-6-14)20-17(24)8-9-22-15-10-12(19)2-7-16(15)28-18(22)25/h2-7,10H,8-9H2,1H3,(H,20,24)(H,21,23)
• InChI Key： JBNLWZYBULDOKZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CCC(NC2=CC=C(S(NC(C)=O)(=O)=O)C=C2)=O)C1=O

Additional information on 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide

Comprehensive Analysis of 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide (CAS No. 902253-47-8)

The compound 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide, identified by its CAS No. 902253-47-8, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a benzoxazolone core and an acetamidosulfonyl moiety, making it a subject of interest for researchers exploring novel therapeutic agents. Its structural complexity and functional groups suggest potential applications in targeting specific enzymatic pathways or protein interactions.

In recent years, the scientific community has shown growing interest in benzoxazolone derivatives due to their diverse biological activities. The presence of the 5-chloro substituent in this compound enhances its reactivity and binding affinity, which is crucial for drug design. Researchers are particularly intrigued by its potential role in modulating inflammatory responses or metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

The acetamidosulfonyl group in this molecule is another critical feature, as sulfonamide-based compounds have historically played pivotal roles in medicinal chemistry. This functional group may contribute to improved solubility and bioavailability, addressing common challenges in drug development. The compound's propanamide linker further adds to its versatility, potentially enabling conjugation with other bioactive molecules for enhanced efficacy.

From a synthetic chemistry perspective, CAS No. 902253-47-8 represents an interesting challenge for organic chemists. The multi-step synthesis required to construct this molecule involves careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have sparked discussions about environmentally friendly approaches to synthesizing such complex structures, making this compound relevant to sustainable pharmaceutical manufacturing initiatives.

Analytical characterization of this compound requires sophisticated techniques such as HPLC-MS and NMR spectroscopy. The quality control parameters for 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide are particularly stringent due to its potential pharmaceutical applications. Researchers emphasize the importance of establishing robust analytical methods to ensure batch-to-batch consistency, especially when investigating structure-activity relationships.

The stability profile of this compound under various environmental conditions (pH, temperature, light exposure) is another area of active investigation. Understanding its degradation pathways is essential for formulation development and storage recommendations. These studies contribute to the broader discussion about improving drug stability and shelf-life, topics frequently searched by pharmaceutical professionals.

In computational chemistry and molecular modeling, this compound serves as an intriguing case study for docking simulations and QSAR analyses. The benzoxazolone scaffold's conformational flexibility and the sulfonamide group's hydrogen-bonding capacity make it particularly suitable for virtual screening campaigns. Such computational approaches have gained popularity as cost-effective tools in early drug discovery phases.

The patent landscape surrounding benzoxazolone derivatives has expanded significantly in recent years, reflecting their therapeutic potential. While specific applications of CAS No. 902253-47-8 may be protected by intellectual property, the general structural class continues to inspire innovation in drug discovery. This aligns with current industry focus on developing novel chemical entities with improved target specificity and reduced off-target effects.

From a regulatory perspective, comprehensive safety assessments are essential before considering clinical applications of this compound. Although not classified as hazardous, thorough evaluation of its pharmacological and toxicological profiles remains crucial. These considerations reflect the pharmaceutical industry's increasing emphasis on comprehensive safety profiling early in the development pipeline.

The future research directions for this compound may include exploration of its potential in combination therapies or as a molecular scaffold for library development. The growing interest in polypharmacology and multi-target drugs makes 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(acetamidosulfonyl)phenylpropanamide particularly relevant to contemporary drug discovery paradigms.

In conclusion, CAS No. 902253-47-8 represents a fascinating example of modern medicinal chemistry with its unique structural features and potential biological activities. Its study contributes to several cutting-edge research areas, from computational drug design to sustainable synthesis methods. As the scientific community continues to unravel its properties and applications, this compound may emerge as a valuable tool in addressing unmet medical needs through innovative therapeutic approaches.